Cas no 1788557-82-3 (2-phenoxy-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone)

• Product Name: 2-phenoxy-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone
• CAS No: 1788557-82-3
• MF: C₁₄H₁₆N₄O₂
• MW: 272.302442550659
• CID: 5367669
• Update Time: 2025-08-05

2-phenoxy-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone

• Inchi： 1S/C14H16N4O2/c19-14(11-20-13-4-2-1-3-5-13)17-8-6-12(10-17)18-9-7-15-16-18/h1-5,7,9,12H,6,8,10-11H2
• InChI Key： ANSLULSOGBQJDC-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(N2C=CN=N2)C1)COC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-phenoxy-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone

Introduction to 2-Phenoxy-1-[3-(Triazol-1-yl)pyrrolidin-1-yl]ethanone (CAS No. 1788557-82-3)

2-Phenoxy-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone (CAS No. 1788557-82-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of heterocyclic compounds and is characterized by the presence of a triazole and pyrrolidine moiety, which are known for their diverse biological properties.

The chemical structure of 2-phenoxy-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone is composed of a phenyl ring linked to an ethanone moiety, which is further substituted with a triazolylpyrrolidine group. The combination of these functional groups imparts the compound with a high degree of structural rigidity and conformational stability, which are crucial for its pharmacological activity.

Recent studies have highlighted the potential of 2-phenoxy-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone in various therapeutic applications. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The triazole and pyrrolidine moieties in this compound are believed to enhance its binding affinity to the serotonin transporter, thereby potentiating its SSRI activity.

In addition to its SSRI properties, 2-phenoxy-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone has also shown promising results in preclinical studies as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. The anti-inflammatory effects of this compound are attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and tissue damage.

The pharmacokinetic properties of 2-phenoxy-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability, low plasma protein binding, and a long half-life. These properties make it an attractive candidate for further development as a therapeutic agent.

Safety and toxicity studies have also been conducted to evaluate the potential side effects of 2-phenoxy-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone. In vitro and in vivo assays have shown that this compound has a low toxicity profile, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of 2-phenoxy-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone involves several steps, including the formation of the triazole ring and the coupling of the pyrrolidine moiety. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. The ability to synthesize this compound efficiently is crucial for advancing its development as a potential therapeutic agent.

In conclusion, 2-phenoxy-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone (CAS No. 1788557-82-3) is a promising compound with diverse biological activities, including SSRI properties and anti-inflammatory effects. Its favorable pharmacokinetic profile and low toxicity make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies aim to elucidate its mechanisms of action and explore its potential applications in various therapeutic areas.